Cas no 1519315-79-7 (Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl)-)

• Product Name: Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl)-
• CAS No: 1519315-79-7
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5244243
• Update Time: 2025-10-21

Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl)-

• Inchi： 1S/C7H12N4O/c1-11-5-9-10-7(11)6-4-12-3-2-8-6/h5-6,8H,2-4H2,1H3
• InChI Key： PXJLRXDYJVQFRR-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1N(C)C=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl)-

Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) (CAS No. 1519315-79-7): A Comprehensive Overview

Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) (CAS No. 1519315-79-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(4-Methyl-4H-1,2,4-triazol-3-yl)morpholine, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) is a heterocyclic compound that combines the morpholine ring with a substituted 1,2,4-triazole moiety. The morpholine ring is a six-membered cyclic ether with a nitrogen atom at one position, while the 1,2,4-triazole ring is a five-membered heterocyclic compound with three nitrogen atoms. The presence of the methyl group at the 4-position of the triazole ring adds further complexity and potential for diverse chemical interactions.

The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biological assays and pharmaceutical applications. Its molecular weight is approximately 169.20 g/mol, and it has a melting point of around 85°C. These properties contribute to its stability and ease of handling in laboratory settings.

Synthesis Methods

The synthesis of Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) has been extensively studied due to its potential applications in drug discovery. One common synthetic route involves the reaction of 3-chloromethylmorpholine hydrochloride with 3-amino-5-methyltetrazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chloromethyl group, followed by cyclization to form the triazole ring.

Another approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. In this method, an azide-functionalized morpholine derivative is reacted with an alkyne-containing methyl group to form the desired triazole product. This "click" chemistry method is known for its high efficiency and selectivity, making it a popular choice in modern synthetic chemistry.

Biological Activities and Applications

Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) has shown promising biological activities in various studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, recent research has demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are important targets in cancer therapy. HDAC inhibitors can induce cell cycle arrest and apoptosis in cancer cells, making them valuable candidates for drug development.

In addition to its anti-cancer properties, Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) has also been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Recent Research Findings

A study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis and biological evaluation of a series of Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) derivatives as potent HDAC inhibitors. The researchers found that these compounds exhibited selective inhibition against HDAC6 and HDAC8 isoforms with IC50 values in the low nanomolar range. The lead compound showed significant antiproliferative activity against several human cancer cell lines and demonstrated good pharmacokinetic properties in animal models.

Another notable study published in Bioorganic & Medicinal Chemistry Letters in 2021 explored the anti-inflammatory potential of Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-yl) derivatives. The authors reported that these compounds effectively reduced inflammation in lipopolysaccharide (LPS)-induced macrophages by inhibiting NF-kB activation and downstream cytokine production. These findings highlight the dual therapeutic potential of this class of compounds.

Conclusion

Morpholine, 3-(4-methyl-4H-1,2,4-triazol-3-y)l (CAS No. 1519315-79-7) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.